molecular formula C15H16ClN3O3S B2524621 2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone CAS No. 2034445-54-8

2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone

Cat. No.: B2524621
CAS No.: 2034445-54-8
M. Wt: 353.82
InChI Key: SNEJKGLGFAGGLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone features a 2-chlorophenyl group attached to an ethanone moiety, which is further linked to a 3-sulfonylated azetidine ring bearing a 1-methylimidazole substituent. This structure combines a chlorinated aromatic system, a ketone functional group, and a sulfonamide-bridged azetidine-imidazole heterocycle.

Properties

IUPAC Name

2-(2-chlorophenyl)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16ClN3O3S/c1-18-7-6-17-15(18)23(21,22)12-9-19(10-12)14(20)8-11-4-2-3-5-13(11)16/h2-7,12H,8-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNEJKGLGFAGGLC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)CC3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16ClN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table summarizes critical structural and functional differences between the target compound and related derivatives:

Compound Core Structure Key Features Reported Activity References
Target Compound 2-(2-Chlorophenyl)-ethanone + sulfonylated azetidine + 1-methylimidazole Rigid azetidine ring; sulfonamide bridge; chlorophenyl group Not explicitly reported in evidence
2-(2-Chloro-1H-benzimidazol-1-yl)-1-phenylethanone Phenyl-ethanone + benzimidazole Benzimidazole (fused benzene-imidazole) instead of azetidine-imidazole; lacks sulfonamide Not reported
(E)-1-(5-Chlorothien-2-yl)-2-(1H-imidazol-1-yl)ethanone 2,6-dichlorophenylhydrazone hydrochloride Chlorothienyl-ethanone + imidazole + dichlorophenylhydrazone Thiophene and hydrazone groups; oral antifungal activity Antifungal (comparable to miconazole/ketoconazole)
2-((1-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone Imidazole-thioether + indolinone + nitro group Thioether linkage; nitro group for electron withdrawal; indolinone moiety Not reported
2-(2-Chlorophenyl)-1-(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone Similar to target compound but with diazepane instead of azetidine Diazepane (7-membered ring) enhances conformational flexibility; same sulfonamide and imidazole substituents Not reported

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.